Filibuvir

• Description: Filibuvir is a member of triazolopyrimidines.; Filibuvir has been used in trials studying the treatment of Hepatitis, Hepatitis C, and Chronic Hepatitis C.; Filibuvir is a non-nucleoside polymerase inhibitor of the hepatitis C virus NS5B RNA-dependent RNA polymerase. Filibuvir binds to the non-catalytic Thumb 2 site on viral polymerase and causes a decrease in viral RNA synthesis.
• CAS No.: 877130-28-4
• Product Name: Filibuvir
• Molecular Formula: C29H37N5O3
• Molecular Weight: 503.6 g/mol
• IUPAC Name: (2R)-2-cyclopentyl-2-[2-(2,6-diethylpyridin-4-yl)ethyl]-5-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-4-hydroxy-3H-pyran-6-one
• Standard InChI: InChI=1S/C29H37N5O3/c1-5-22-14-20(15-23(6-2)31-22)11-12-29(21-9-7-8-10-21)17-25(35)24(27(36)37-29)16-26-32-28-30-18(3)13-19(4)34(28)33-26/h13-15,21,35H,5-12,16-17H2,1-4H3/t29-/m1/s1
• Standard InChIKey: SLVAPEZTBDBAPI-GDLZYMKVSA-N
• Isomeric SMILES: CCC1=CC(=CC(=N1)CC)CC[C@@]2(CC(=C(C(=O)O2)CC3=NN4C(=CC(=NC4=N3)C)C)O)C5CCCC5
• SMILES: CCC1=CC(=CC(=N1)CC)CCC2(CC(=C(C(=O)O2)CC3=NN4C(=CC(=NC4=N3)C)C)O)C5CCCC5
• Canonical SMILES: CCC1=CC(=CC(=N1)CC)CCC2(CC(=C(C(=O)O2)CC3=NN4C(=CC(=NC4=N3)C)C)O)C5CCCC5
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PF00868554; PF-00868554; P 00868554; PF868554; PF-868554; PF 868554; Filibuvir
• PubChem Compound: 54708673
• Last Modified: Aug 15 2023